Cas no 844683-76-7 ((3,5-dichlorophenyl)(4-fluorophenyl)methanol)

• Product Name: (3,5-dichlorophenyl)(4-fluorophenyl)methanol
• CAS No: 844683-76-7
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• MDL: MFCD06201337
• CID: 4660006
• PubChem ID: 2758107
• Update Time: 2025-06-08

(3,5-dichlorophenyl)(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-4'-FLUOROBENZHYDROL
• DTXSID701246208
• 844683-76-7
• 3,5-Dichloro-I+/--(4-fluorophenyl)benzenemethanol
• (3,5-dichlorophenyl)(4-fluorophenyl)methanol
• (3,5-dichlorophenyl)-(4-fluorophenyl)methanol

• MDL： MFCD06201337
• Inchi： 1S/C13H9Cl2FO/c14-10-5-9(6-11(15)7-10)13(17)8-1-3-12(16)4-2-8/h1-7,13,17H
• InChI Key： HZQMTMDGGMCBDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)F)O)Cl

Computed Properties

• Exact Mass: 270.0014485g/mol
• Monoisotopic Mass: 270.0014485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

(3,5-dichlorophenyl)(4-fluorophenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on (3,5-dichlorophenyl)(4-fluorophenyl)methanol

Introduction to (3,5-dichlorophenyl)(4-fluorophenyl)methanol (CAS No. 844683-76-7)

(3,5-dichlorophenyl)(4-fluorophenyl)methanol (CAS No. 844683-76-7) is a synthetic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various pharmaceutical and industrial applications. The molecule consists of a methanol group attached to a biphenyl system, where one phenyl ring is substituted with two chlorine atoms at the 3 and 5 positions, and the other phenyl ring is substituted with a fluorine atom at the 4 position.

The molecular formula of (3,5-dichlorophenyl)(4-fluorophenyl)methanol is C₁₃H₁₀Cl₂F·OH, and its molecular weight is approximately 271.12 g/mol. The compound's physical properties include a white to off-white solid form at room temperature, with a melting point ranging from 80 to 85°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the context of medicinal chemistry, (3,5-dichlorophenyl)(4-fluorophenyl)methanol has been explored for its potential as an intermediate in the synthesis of various pharmaceuticals. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 investigated the use of this compound as a precursor for synthesizing inhibitors of protein-protein interactions (PPIs), which are crucial in many disease processes, including cancer and neurodegenerative disorders.

The synthetic route for (3,5-dichlorophenyl)(4-fluorophenyl)methanol typically involves the reaction of 3,5-dichlorobenzaldehyde with 4-fluorobenzyl alcohol under mild conditions. This reaction can be catalyzed by various reagents, such as sodium borohydride or hydrogen gas over a palladium catalyst. The resulting product is then purified through recrystallization or column chromatography to ensure high purity and yield.

In materials science, (3,5-dichlorophenyl)(4-fluorophenyl)methanol has shown promise as a building block for the synthesis of advanced materials with unique optical and electronic properties. Research published in *Advanced Materials* in 2021 demonstrated that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The safety profile of (3,5-dichlorophenyl)(4-fluorophenyl)methanol is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound and storing it in a cool, dry place away from incompatible substances.

Recent advancements in analytical techniques have also contributed to a better understanding of (3,5-dichlorophenyl)(4-fluorophenyl)methanol's properties and behavior. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used methods for characterizing this compound. These techniques provide detailed information about its purity, structure, and stability under different conditions.

In conclusion, (3,5-dichlorophenyl)(4-fluorophenyl)methanol (CAS No. 844683-76-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.